Cas no 2137513-81-4 (8-bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid)

• Product Name: 8-bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid
• CAS No: 2137513-81-4
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• CID: 6486920
• PubChem ID: 165510006
• Update Time: 2025-10-05

8-bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid
• EN300-1177944
• 2137513-81-4
• 8-bromo-1-[(tert-butoxy)carbonyl]-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid

• Inchi： 1S/C16H20BrNO4/c1-16(2,3)22-15(21)18-12(14(19)20)6-4-5-10-7-8-11(17)9-13(10)18/h7-9,12H,4-6H2,1-3H3,(H,19,20)
• InChI Key： HBCFRXUJQMLPBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)C(C(=O)O)CCC2

Computed Properties

• Exact Mass: 369.05757g/mol
• Monoisotopic Mass: 369.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 8-bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid

8-Bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic Acid: A Comprehensive Overview

8-Bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid, with the CAS number 2137513-81-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a benzazepine ring system with a bromine substituent at position 8 and a tert-butoxycarbonyl (Boc) group attached at position 1. Additionally, a carboxylic acid group is present at position 2, contributing to the compound's functional diversity.

The synthesis of 8-bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid involves a series of intricate organic reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. Researchers have employed methodologies such as Suzuki coupling and Stille coupling reactions to construct the benzazepine core. The introduction of the bromine substituent and the Boc group requires precise control over reaction conditions to ensure regioselectivity and stereochemical integrity.

The pharmacological properties of this compound have been extensively studied in recent years. In vitro assays have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation and apoptosis. For instance, studies have shown that this compound exhibits anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its ability to induce apoptosis in cancer cells suggests its potential as an anticancer agent.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 8-bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid. These studies have provided insights into its binding affinity with key protein targets, such as kinases and proteases. The results indicate that the compound's unique structure allows for strong interactions with these targets, enhancing its bioactivity.

In terms of applications, this compound has shown promise in drug discovery programs targeting chronic inflammatory diseases and cancer. Preclinical studies have been conducted to evaluate its efficacy and safety profiles. Encouraging results from animal models suggest that it may possess therapeutic potential with minimal adverse effects.

The development of novel derivatives of 8-bromo-1-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1H-1-benzazepine is an active area of research. Scientists are exploring modifications to the Boc group and other substituents to improve pharmacokinetic properties such as bioavailability and half-life. These efforts are expected to pave the way for more effective therapeutic agents in the near future.

In conclusion, 8-bromo-1-(tert-butoxy)carbonyl-modified benzazepines represent a promising class of compounds with diverse biological activities. Ongoing research continues to unravel their full potential in drug development, particularly in the treatment of inflammatory diseases and cancer.